Cas no 61652-54-8 (1,3-Benzodioxole-5-carboxaldehyde, 6-(methoxymethoxy)-)

1,3-Benzodioxole-5-carboxaldehyde, 6-(methoxymethoxy)- structure
61652-54-8 structure
Product Name:1,3-Benzodioxole-5-carboxaldehyde, 6-(methoxymethoxy)-
CAS No:61652-54-8
MF:C10H10O5
MW:210.183403491974
CID:471396
PubChem ID:15608484
Update Time:2025-04-19

1,3-Benzodioxole-5-carboxaldehyde, 6-(methoxymethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-5-carboxaldehyde, 6-(methoxymethoxy)-
    • 6-(methoxymethoxy)-1,3-benzodioxole-5-carbaldehyde
    • AKOS014700156
    • 6-(Methoxymethoxy)-2H-1,3-benzodioxole-5-carbaldehyde
    • 61652-54-8
    • DTXSID20575689
    • Inchi: 1S/C10H10O5/c1-12-5-13-8-3-10-9(14-6-15-10)2-7(8)4-11/h2-4H,5-6H2,1H3
    • InChI Key: WKYNBLQLYVXDRG-UHFFFAOYSA-N
    • SMILES: O1COC2C=C(C=O)C(=CC1=2)OCOC

Computed Properties

  • Exact Mass: 210.0528
  • Monoisotopic Mass: 210.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 53.99
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